Cas no 2138247-35-3 (2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine)

• Product Name: 2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine
• CAS No: 2138247-35-3
• MF: C₁₇H₂₆INO
• MW: 387.298917293549
• CID: 5865458
• PubChem ID: 165452527
• Update Time: 2025-05-23

2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine Chemical and Physical Properties

Names and Identifiers

• EN300-740736
• 2138247-35-3
• 2,6-diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine
• 2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine

• Inchi： 1S/C17H26INO/c1-5-15-10-19(11-16(6-2)20-15)9-14-7-13(4)17(18)8-12(14)3/h7-8,15-16H,5-6,9-11H2,1-4H3
• InChI Key： XGDMUGXZOFSNED-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=C(C=C1C)CN1CC(CC)OC(CC)C1

Computed Properties

• Exact Mass: 387.10591g/mol
• Monoisotopic Mass: 387.10591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 12.5Ų

Additional information on 2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine

2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine: A Comprehensive Overview

2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine (CAS No. 2138247-35-3) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the morpholine family, which is a class of heterocyclic compounds widely used in drug discovery and materials science. The morpholine ring serves as the core structure, with substituents at positions 2, 6, and 4 contributing to its distinct properties.

The chemical structure of this compound is characterized by a six-membered morpholine ring containing one oxygen atom and two ethyl groups at positions 2 and 6. At position 4, there is a substituted benzyl group, specifically a (4-iodo-2,5-dimethylphenyl)methyl group. This substitution pattern introduces steric and electronic effects that influence the compound's reactivity, solubility, and biological activity.

Recent studies have highlighted the potential of 2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine in drug design due to its ability to act as a scaffold for bioactive molecules. Researchers have explored its role in enzyme inhibition, particularly in targeting kinases and proteases involved in various disease pathways such as cancer and neurodegenerative disorders.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. The presence of an iodine atom at position 4 of the phenyl ring facilitates further functionalization through cross-coupling reactions, enabling the creation of diverse derivatives with enhanced pharmacokinetic profiles.

In terms of applications, 2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine has shown promise in the development of small molecule inhibitors for therapeutic targets. Its rigid structure and ability to form hydrogen bonds make it an ideal candidate for binding to protein pockets with high specificity.

Recent advancements in computational chemistry have allowed for detailed modeling of this compound's interactions with biological systems. Molecular docking studies have revealed that its morpholine ring plays a critical role in stabilizing interactions with target proteins, while the substituted phenyl group contributes to hydrophobic interactions.

The stereochemistry of this compound is another area of interest for researchers. The spatial arrangement of substituents on the morpholine ring can significantly impact its bioavailability and efficacy as a drug candidate. Studies are ongoing to optimize its stereochemical properties for improved therapeutic outcomes.

In conclusion, 2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine (CAS No. 2138247-35-3) represents a valuable platform for exploring novel chemical entities with potential therapeutic applications. Its unique structure and reactivity make it a subject of intense research interest across multiple disciplines within the chemical sciences.